Cas no 1483335-08-5 (1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1483335-08-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5577819
• Update Time: 2025-06-25

1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(4-pyridinyl)-
• 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic Acid
• 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C11H11N3O2/c1-2-14-10(11(15)16)7-9(13-14)8-3-5-12-6-4-8/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： RMMOVKJTYGRESU-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(O)=O)=CC(C2C=CN=CC=2)=N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 436.7±35.0 °C(Predicted)
• pka: 2.78±0.10(Predicted)

1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-Ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic Acid (CAS: 1483335-08-5)

1-Ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid (CAS: 1483335-08-5) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating various biological targets, making it a promising candidate for therapeutic development.

One of the key areas of research involving this compound is its application in the design of kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The pyrazole core of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid provides a versatile scaffold for interactions with kinase active sites, enabling the development of selective and potent inhibitors. Recent publications have demonstrated its efficacy in targeting specific kinases, with notable results in preclinical models.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as a ligand in metal-organic frameworks (MOFs) and other supramolecular structures. The carboxylic acid moiety and the pyridine ring offer multiple coordination sites, facilitating the formation of stable complexes with various metal ions. These properties have been exploited in the development of new materials with applications in catalysis, sensing, and drug delivery systems.

Recent synthetic methodologies have focused on optimizing the production of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid to improve yield and purity. Advances in green chemistry have led to the development of more sustainable routes for its synthesis, reducing the reliance on hazardous reagents and minimizing environmental impact. These improvements are critical for scaling up production to meet the growing demand in both academic and industrial settings.

Looking ahead, the potential of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylic acid in drug discovery and material science is vast. Ongoing research aims to further elucidate its mechanism of action and explore its applications in emerging therapeutic areas. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of this versatile compound. The continued investigation of its properties and applications is expected to yield significant breakthroughs in the coming years.